2,3-Dihydrobenzofuran-5-boronic acid

• IUPAC Name: 2,3-dihydro-1-benzofuran-5-ylboronic acid
• InChI: InChI=1S/C8H9BO3/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-2,5,10-11H,3-4H2
• InChI Key: ZIXLJHSFAMVHPC-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)OCC2)(O)O
• Molecular Formula: C8H9BO3
• DSSTOX Substance ID: DTXSID80945405
• Molecular Weight: 163.97 g/mol
• CAS RN: 227305-69-3

Description

2,3-Dihydrobenzofuran-5-boronic acid is a chemical compound that is part of a broader class of organoboron compounds. These compounds are of significant interest in organic chemistry due to their utility in various chemical reactions, particularly in the formation of carbon-carbon bonds. The boronic acid functional group is known for its ability to undergo transmetalation in cross-coupling reactions, which is a cornerstone of modern synthetic chemistry.

Synthesis Analysis

The synthesis of boronic acid derivatives can be complex, involving multiple steps and regioselective processes. For instance, boron 4-methoxy-2-furanolates, which are structurally related to 2,3-dihydrobenzofuran-5-boronic acid, can be generated in situ from 4-O-methyl tetronates and undergo regioselective hydroxyalkylations with aldehydes. The resulting products can be further oxidized to yield 3-acyl-4-O-methyl tetronates . This demonstrates the synthetic versatility of boronic acid derivatives and their potential as intermediates in the synthesis of more complex molecules.

Molecular Structure Analysis

The molecular structure of boronic acid derivatives can exhibit a range of conformations due to their ability to undergo tautomeric rearrangements. For example, functionalized 2-formylphenylboronic acids can rearrange to form 1,3-dihydro-1,3-dihydroxybenzo[c][2,1]oxaboroles. X-ray analyses have shown that these structures can vary from planar open forms to twisted conformers and cyclic oxaborole derivatives . These structural variations can significantly influence the reactivity and properties of the compounds.

Chemical Reactions Analysis

Boronic acids are known for their participation in various chemical reactions. They can act as Lewis acids and form complexes with Lewis bases, such as in the case of frustrated Lewis pairs, where a sterically hindered Lewis base and a Lewis acid remain unquenched and reactive . This reactivity can lead to the activation of small molecules like dihydrogen and tetrahydrofuran. The ability of boronic acids to engage in such reactions makes them valuable tools in synthetic chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of boronic acid derivatives can be influenced by their molecular structure and the presence of substituents. For example, the antioxidant profile of 2,3-dihydrobenzo[b]furan-5-ol and its analogues has been studied, revealing insights into their redox properties, acidity, and bond dissociation enthalpies . These properties are crucial for understanding the behavior of boronic acids in biological systems and their potential applications in pharmaceuticals and materials science.

Scientific Research Applications

Synthesis of Biologically Active Compounds

2,3-Dihydrobenzofuran-5-boronic acid plays a crucial role in the synthesis of biologically active compounds. This includes the formation of benzofuran and 2,3-dihydrobenzofuran scaffolds, which are key components in various natural and synthetic compounds, including approved drugs. Efficient synthetic protocols have been developed for preparing libraries of compounds based on these scaffolds, leading to the creation of lead-like compounds with significant variations in physicochemical properties (Qin et al., 2017).

Fluorescent Sugar Sensors

The boronic acid moiety, a part of 2,3-Dihydrobenzofuran-5-boronic acid, is highly useful in the creation of sugar sensors. These sensors change their fluorescent properties upon sugar binding, making them valuable in detecting carbohydrates under near-physiological conditions (Wang et al., 2005).

Synthesis of Organic Materials

Development of Advanced Organic Synthesis Methods

2,3-Dihydrobenzofuran-5-boronic acid is involved in advanced organic synthesis methods, such as the Lewis Acid Catalyzed reaction, which results in compounds like 2,3-bis(arylamino)benzofurans and their oxidized forms. These methods enable the creation of diverse chemical structures with potential applications in various fields of chemistry (Kobayashi et al., 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338.

Mechanism of Action

Target of Action

The primary target of 2,3-Dihydrobenzofuran-5-boronic acid is the Bromo and Extra Terminal domain (BET) family of proteins, which includes BRD2, BRD3, BRD4, and BRDT . Each of these proteins contains two bromodomains, the first bromodomain (BD1) and the second bromodomain (BD2) . These proteins play a crucial role in regulating gene expression and are involved in various cellular processes.

Mode of Action

2,3-Dihydrobenzofuran-5-boronic acid interacts with its targets by inhibiting the BET proteins. It has been developed as a highly potent inhibitor with 1000-fold selectivity for the second bromodomain (BD2) over the first bromodomain (BD1) . This selective inhibition allows for more targeted therapy, potentially reducing side effects associated with pan-BET inhibition .

Pharmacokinetics

It’s known that the compound has good in vivo rat and dog pharmacokinetics . The impact of these properties on the compound’s bioavailability is yet to be fully explored.

Action Environment

The action, efficacy, and stability of 2,3-Dihydrobenzofuran-5-boronic acid can be influenced by various environmental factors. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at room temperature . Other environmental factors that could influence the compound’s action include pH, temperature, and the presence of other compounds or contaminants.